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CAS No.: 13774-16-8

Cat. No.: B576540

Get Quote

Application Note: High-Efficiency Second Harmonic Generation (SHG) using Rubidium
Dihydrogen Phosphate (RbH₂PO₄)[1]

Executive Summary
Rubidium Dihydrogen Phosphate (RbH₂PO₄ or RDP) is a uniaxial, negative nonlinear optical

crystal isomorphic to Potassium Dihydrogen Phosphate (KDP).[1][2] While KDP is the industry

standard for large-aperture switching and frequency conversion, RDP offers distinct

advantages in specific high-power and temperature-critical regimes.

This guide provides a rigorous protocol for utilizing RDP crystals for Second Harmonic

Generation (SHG), specifically converting 1064 nm (Nd:YAG fundamental) to 532 nm.[1][2] It

addresses the critical challenges of hygroscopy and phase-matching sensitivity, tailored for

researchers in photonics and drug discovery professionals utilizing SHG microscopy for

collagen quantification.
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RDP belongs to the

point group (tetragonal).[1] Its primary utility over KDP lies in its specific electro-optic
coefficients and slightly modified damage thresholds, which can be advantageous in high-
repetition-rate environments where thermal dephasing is a concern.[2]

Table 1: Comparative Specifications (RDP vs. KDP)

Parameter
Rubidium
Dihydrogen
Phosphate (RDP)

Potassium
Dihydrogen
Phosphate (KDP)

Impact on SHG

Crystal Structure
Tetragonal (

)

Tetragonal (

)

Determines tensor

operations (

).[1][2]

Transmission Range ~200 nm – 1500 nm 180 nm – 1500 nm

RDP has excellent UV

transparency, suitable

for SHG/THG.[1][2]

Hygroscopy High High

Critical: Requires

sealed housing or N₂

purge.

Nonlinear Coeff (

)
~0.38 - 0.42 pm/V 0.39 pm/V

Comparable

efficiency; requires

long interaction

lengths.[1][2]

Laser Damage

Threshold

~3-6 GW/cm² (10ns

@ 1064nm)

~3-5 GW/cm² (10ns

@ 1064nm)

High resistance allows

for focused beam

pumping.[1][2]

Curie Temperature (

)
~147 K (-126°C) 123 K (-150°C)

RDP is stable at room

temperature

(Paraelectric phase).

[1][2]
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Expert Insight: RDP is often selected when the specific Sellmeier coefficients allow for non-

critical phase matching (NCPM) at a temperature more convenient for the system's thermal

management, or to avoid specific acoustic ringing resonances found in KDP Pockels cells.[1]

Phase Matching Strategy
For RDP, Type I Phase Matching (

) is the standard approach for 1064 nm

532 nm conversion.[1][2] The fundamental beam is polarized perpendicular to the optical axis
(ordinary ray), and the second harmonic emerges polarized parallel to the optical axis
(extraordinary ray).[1]

Calculating the Phase Matching Angle ( )[1]
You must calculate the angle where the refractive index of the fundamental ordinary wave (

) equals the refractive index of the harmonic extraordinary wave (

).[1]

Use the Sellmeier equation form:

[1]

Protocol for Calculation:

Retrieve Coefficients: Use standard coefficients for RDP (e.g., from Kirby et al. or Eimerl).

Solve for

:

Note: For RDP pumping at 1064 nm,
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is typically between 48° and 52° depending on exact deuteration levels and temperature.[1]
[2]

Experimental Protocols
Protocol A: Crystal Preparation & Environmental Control
Objective: Prevent surface degradation due to moisture (fogging) which scatters the pump

beam and lowers the damage threshold.[1]

Inspection: Under a stereomicroscope, inspect crystal facets.[2] "Haze" indicates moisture

damage.[2]

Mounting:

Mount the RDP crystal in a sealed housing with AR-coated fused silica windows.

Self-Validating Step: Insert a humidity indicator strip inside the housing before sealing. If

the strip turns pink/purple (indicating >10% RH), the seal is compromised.[1]

Purging: If a sealed housing is unavailable, construct a continuous flow box using dry

Nitrogen (N₂) at 2 PSI positive pressure.[2]

Protocol B: Optical Setup & Alignment (Self-Validating)
Objective: Achieve maximum conversion efficiency through precise angular alignment.

Alignment Loop

Nd:YAG Laser
(1064 nm)

Half-Wave Plate
(Polarization Control)

Linear Pol Focusing Lens
(f=100-200mm)

RDP Crystal
(5-Axis Gimbal)

High Intensity
Waist Dichroic Filter

(Pass 532 / Block 1064)
1064 + 532 nm Power Meter /

Spectrometer
532 nm Only

Click to download full resolution via product page

Figure 1: Standard Single-Pass SHG Optical Setup. The Half-Wave Plate (HWP) is critical for

aligning the pump polarization with the RDP ordinary axis.[1]
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Step-by-Step Alignment:

Coarse Alignment: Place the RDP crystal at the calculated phase-matching angle.

Surface Normality Check (Self-Validation):

Reduce laser power to <10 mW (alignment mode).

Look for the Fresnel reflection (back-reflection) from the crystal front face.[1]

Adjust the gimbal mount until the reflection returns directly into the laser aperture (or a

designated alignment iris).[1] This defines

(or the cut angle reference).[1]

Polarization Matching: Rotate the Half-Wave Plate (HWP) to maximize the "ordinary"

polarization incident on the crystal.[1]

Fine Tuning (The "Rocking" Curve):

Increase power to operational levels.

Place a power meter after the dichroic filter.

Slowly rotate the crystal angle (

).[1]

Validation: You should observe a

intensity profile.[2] Peak efficiency occurs at

.[1][2] If the curve is asymmetric, the beam is clipping or the crystal has a thermal gradient.

Application in Life Sciences: SHG Microscopy[2]
For the "Drug Development" audience, RDP-based SHG sources are utilized in Second

Harmonic Generation Microscopy.
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Mechanism: SHG signals are only generated in non-centrosymmetric structures.[2] In

biological tissue, collagen fibers and microtubules are naturally non-centrosymmetric.[2]

Utility:

Fibrosis Staging: Quantify collagen density in liver/lung tissue models without staining

(label-free).[1]

Drug Efficacy: Monitor structural changes in connective tissue in response to anti-fibrotic

drug candidates.[2]

RDP Advantage: RDP's high damage threshold allows for the generation of high-energy

green pulses needed to penetrate deeper into scattering tissue samples than standard low-

power diode sources.

Troubleshooting & Maintenance
Symptom Probable Cause Corrective Action

Output Power Decay
Hygroscopic surface damage

(fogging).[1][2]

STOP immediately. Repolish

crystal face. Check N₂

purge/seal.[2][3]

Beam Distortion (Halo)
Thermal lensing or "Gray

Tracking".[1][2]

Reduce repetition rate or

expand beam diameter.[1][2]

RDP is resistant but not

immune to thermal blooming.

[2]

Unstable Output
Temperature drift shifting

phase match.[1][2]

Implement a PID temperature

controller (stabilize to

C).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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